Cas no 876343-87-2 (5-Bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine)

5-Bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocyclic compound featuring a pyrrolopyridine core with bromo, chloro, and iodo substituents. This structure enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple halogens allows for selective functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular architectures. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in medicinal chemistry research, particularly in the development of kinase inhibitors and other biologically active compounds. The compound is typically handled under inert conditions to preserve its integrity.

5-Bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine structure

876343-87-2 structure

Product Name:5-Bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine

CAS No:876343-87-2

MF:C₇H₃BrClIN₂

MW:357.373591661453

MDL:MFCD15529250

CID:835050

PubChem ID:59854552

Update Time:2025-06-23

5-Bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-chloro-2-iodo-
- 5-Bromo-4-chloro-2-iodo-7-azaindole
- 876343-87-2
- DTXSID00733225
- FT-0759741
- PB25533
- CS-0004706
- MFCD15529250
- SCHEMBL5005290
- PS-15364
- UDHXQNMKGZFHBA-UHFFFAOYSA-N
- SY321048
- BKB34387
- DB-077056
- MDL： MFCD15529250
- Inchi： 1S/C7H3BrClIN2/c8-4-2-11-7-3(6(4)9)1-5(10)12-7/h1-2H,(H,11,12)
- InChI Key： UDHXQNMKGZFHBA-UHFFFAOYSA-N
- SMILES： IC1=CC2=C(C(=CN=C2N1)Br)Cl

Computed Properties

Exact Mass: 355.82129g/mol
Monoisotopic Mass: 355.82129g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 28.7Å²

5-Bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM146799-100mg	5-Bromo-4-chloro-2-iodo-7-azaindole	876343-87-2	95%+	100mg	$377	2021-08-05
Chemenu	CM146799-250mg	5-Bromo-4-chloro-2-iodo-7-azaindole	876343-87-2	95%+	250mg	$676	2021-08-05
Chemenu	CM146799-1g	5-Bromo-4-chloro-2-iodo-7-azaindole	876343-87-2	95%+	1g	$1449	2021-08-05
Matrix Scientific	123125-1g	5-Bromo-4-chloro-2-iodo-7-azaindole, 95+%	876343-87-2	95+%	1g	$2344.00	2023-09-09
Chemenu	CM146799-1g	5-Bromo-4-chloro-2-iodo-7-azaindole	876343-87-2	95%+	1g	$***	2023-05-29
Alichem	A029189754-1g	5-Bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine	876343-87-2	95%	1g	$750.72	2023-08-31
Alichem	A029189754-5g	5-Bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine	876343-87-2	95%	5g	$2163.84	2023-08-31
eNovation Chemicals LLC	Y1218310-1G	5-bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine	876343-87-2	>95%	1g	$575	2024-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1074783-1g	5-Bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine	876343-87-2	97%	1g	￥4687.00	2024-04-27
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03809-1G	5-bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine	876343-87-2	95%	1g	￥ 3,069.00	2023-04-13